Cas no 2167366-66-5 (tert-butyl 6-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: tert-butyl 6-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 2167366-66-5
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5174278
• PubChem ID: 135393140
• Update Time: 2026-03-04

tert-butyl 6-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 2167366-66-5
• tert-butyl6-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate
• PS-21064
• 2-Boc-6-(Hydroxymethyl)-2-azabicyclo[2.2.1]heptane
• E83515

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-6-8-4-9(7-14)10(13)5-8/h8-10,14H,4-7H2,1-3H3
• InChI Key： GFWXXNIWHNQNTE-UHFFFAOYSA-N
• SMILES： C12CC(CC1CO)CN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 6-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate

Introduction to tert-butyl 6-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2167366-66-5)

tert-butyl 6-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate, with the CAS number 2167366-66-5, is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of azabicyclic compounds, which are known for their unique structural properties and potential biological activities. The presence of a tert-butyl group, a hydroxymethyl moiety, and an azabicyclo[2.2.1]heptane core makes this compound particularly interesting for various applications, including drug discovery and synthetic chemistry.

The structure of tert-butyl 6-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate is characterized by a seven-membered ring containing a nitrogen atom, which is fused to a three-membered ring. This bicyclic system imparts rigidity and conformational stability to the molecule, which can be advantageous in designing molecules with specific biological activities. The tert-butyl group provides steric protection and enhances the lipophilicity of the compound, while the hydroxymethyl group introduces a polar functional group that can participate in hydrogen bonding and other intermolecular interactions.

Recent research has highlighted the potential of azabicyclic compounds in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that azabicyclic compounds with similar structures to tert-butyl 6-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate exhibited potent inhibitory activity against specific kinases involved in cancer progression. This finding underscores the importance of exploring such compounds for their potential as lead molecules in drug discovery programs.

In addition to their biological activities, azabicyclic compounds like tert-butyl 6-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate are also valuable synthetic intermediates. The presence of multiple functional groups in these molecules allows for a wide range of chemical transformations, making them useful building blocks in the synthesis of more complex molecules. For example, the hydroxymethyl group can be readily converted into other functional groups through oxidation or substitution reactions, while the tert-butyl ester can be hydrolyzed to yield the corresponding carboxylic acid.

The synthesis of tert-butyl 6-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. One common approach involves the cyclization of a suitable precursor followed by functional group manipulations to introduce the desired substituents. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of such compounds.

In terms of analytical characterization, techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to confirm the structure and purity of tert-butyl 6-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate. These methods provide detailed information about the molecular structure and can help identify any impurities or by-products that may be present.

The safety and toxicity profiles of azabicyclic compounds are important considerations for their use in pharmaceutical applications. While specific data on tert-butyl 6-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate may be limited, general principles from related compounds suggest that these molecules are generally well-tolerated at therapeutic doses but may require further evaluation for long-term safety.

In conclusion, tert-butyl 6-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2167366-66-5) is a promising compound with potential applications in both medicinal chemistry and synthetic organic chemistry. Its unique structural features make it an attractive candidate for further investigation as a lead molecule in drug discovery programs or as a versatile synthetic intermediate in chemical synthesis.